Hydroxy thiohypofluorite

• CAS No.: 83045-12-9
• Molecular Formula: FHOS
• Molecular Weight: 68.07 g/mol
• IUPAC Name: hydroxy thiohypofluorite
• InChI: InChI=1S/FHOS/c1-3-2/h2H
• InChI Key: ZMKWNAFTWVIMSD-UHFFFAOYSA-N
• Canonical SMILES: OSF

Description

Hydroxy thiohypofluorite is a chemical compound that contains hydroxyl, sulfur, and fluorine groups. It is known for its unique reactivity and potential applications in various fields of science and industry. The compound’s structure and properties make it an interesting subject for research and development.

Preparation Methods

Synthetic Routes and Reaction Conditions: Hydroxy thiohypofluorite can be synthesized through several methods. One common approach involves the reaction of thiophosphoryl chloride with a fluoride source in the presence of a hydroxyl group. The reaction typically requires controlled conditions, such as specific temperatures and pressures, to ensure the desired product is obtained.

Industrial Production Methods: In industrial settings, this compound can be produced using large-scale reactors that allow for precise control of reaction parameters. The use of advanced equipment and techniques ensures high yield and purity of the compound. The production process may involve multiple steps, including purification and quality control measures.

Chemical Reactions Analysis

Types of Reactions: Hydroxy thiohypofluorite undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of hydroxyl, sulfur, and fluorine groups, which contribute to the compound’s reactivity.

Common Reagents and Conditions: Common reagents used in reactions with this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, play a crucial role in determining the outcome of the reactions.

Major Products Formed: The major products formed from reactions involving this compound depend on the specific reaction conditions and reagents used. For example, oxidation reactions may produce sulfoxides or sulfones, while substitution reactions may yield various fluorinated compounds.

Scientific Research Applications

Hydroxy thiohypofluorite has a wide range of applications in scientific research. In chemistry, it is used as a reagent for the synthesis of complex molecules and as a catalyst in various reactions. In biology, the compound’s unique properties make it useful for studying enzyme mechanisms and protein interactions. In medicine, this compound is being explored for its potential therapeutic applications, including as an antimicrobial agent. In industry, the compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which hydroxy thiohypofluorite exerts its effects involves interactions with molecular targets and pathways. The hydroxyl group can form hydrogen bonds with other molecules, while the sulfur and fluorine groups contribute to the compound’s reactivity. These interactions can influence various biochemical processes, including enzyme activity and signal transduction pathways.

Comparison with Similar Compounds

Hydroxy thiohypofluorite can be compared to other similar compounds, such as thiophosphoryl fluoride and hydroxy compounds. Thiophosphoryl fluoride, for example, shares some structural similarities but differs in its reactivity and applications. Hydroxy compounds, on the other hand, have different functional groups and properties. The unique combination of hydroxyl, sulfur, and fluorine groups in this compound sets it apart from other compounds and contributes to its distinct characteristics.

Similar Compounds

• Thiophosphoryl fluoride
• Hydroxy compounds
• Fluorinated sulfur compounds

This compound’s unique structure and properties make it a valuable compound for various scientific and industrial applications. Its reactivity and potential for diverse chemical reactions continue to drive research and development in multiple fields.